2,6-Bis((R)-4-ethyl-4,5-dihydrooxazol-2-yl)pyridine

• IUPAC Name: (4R)-4-ethyl-2-[6-[(4R)-4-ethyl-4,5-dihydro-1,3-oxazol-2-yl]pyridin-2-yl]-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C15H19N3O2/c1-3-10-8-19-14(16-10)12-6-5-7-13(18-12)15-17-11(4-2)9-20-15/h5-7,10-11H,3-4,8-9H2,1-2H3/t10-,11-/m1/s1
• InChI Key: NOSYFKOWSUXCIE-GHMZBOCLSA-N
• Canonical SMILES: CCC1COC(=N1)C2=NC(=CC=C2)C3=NC(CO3)CC
• Isomeric SMILES: CC[C@@H]1COC(=N1)C2=NC(=CC=C2)C3=N[C@@H](CO3)CC
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

Pyridine derivatives are valuable nitrogen-based heterocyclic compounds that are present in a large number of naturally occurring bioactive compounds. They are widely used in drug designing and development in pharmaceuticals, as well as a precursor to agrochemicals and chemical-based industries.

Synthesis Analysis

Pyridine derivatives bearing either formyl or amino group undergo Schiff base condensation reaction with appropriate substrate and under optimum conditions resulting in Schiff base as a product. A novel one-pot biocatalytic process for the preparation of a versatile chemical intermediate, 2,6-bis(hydroxymethyl)pyridine, from naturally-occurring 2,6-lutidine using recombinant microbial whole cells as catalysts has been demonstrated.

Chemical Reactions Analysis

Pyridine derivatives can undergo a variety of chemical reactions. For example, addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C afforded 2-substituted pyridines in good yields.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2,6-Bis(®-4-ethyl-4,5-dihydrooxazol-2-yl)pyridine” would depend on its specific structure. Pyridine is a colorless liquid with a strong, unpleasant fish-like odor. It is miscible with water and most organic solvents, and its density is less than that of water.

Scientific Research Applications

2,6-Bis((R)-4-ethyl-4,5-dihydrooxazol-2-yl)pyridine is used in a variety of scientific research applications. It is used as a ligand in coordination chemistry, and it is also used as a building block in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. It is also used in the synthesis of polymers and other materials. In addition, it is used in the synthesis of peptides, proteins, and other biological molecules.

Mechanism of Action

Target of Action

Similar compounds, such as 2,6-bis(pyrazol-3-yl)pyridine derivatives, have been shown to interact with transition metal ions . These interactions can lead to the formation of complexes that exhibit various biological activities .

Mode of Action

It’s known that similar compounds can interact with dna in two ways: covalent and non-covalent interactions . These interactions include three binding modes: intercalation, groove binding, and external static electronic effects .

Biochemical Pathways

Similar compounds have been shown to interact with dna, which could potentially affect various biochemical pathways .

Result of Action

Similar compounds have been shown to exhibit anti-microbial and anti-cancer activity .

Action Environment

It’s known that environmental factors can significantly influence the action of similar compounds .

Advantages and Limitations for Lab Experiments

2,6-Bis((R)-4-ethyl-4,5-dihydrooxazol-2-yl)pyridine has several advantages for lab experiments. It is a versatile compound that can be used in a variety of scientific research applications. It is also relatively inexpensive and easy to synthesize. However, there are some limitations to its use in lab experiments. It is a relatively unstable compound, and it can react with other compounds in solution, leading to unwanted side reactions.

Future Directions

The future of 2,6-Bis((R)-4-ethyl-4,5-dihydrooxazol-2-yl)pyridine is promising. It can be used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. It can also be used in the synthesis of polymers and other materials. In addition, it can be used in the synthesis of peptides, proteins, and other biological molecules. Furthermore, its potential biochemical and physiological effects can be further explored, and its use in coordination chemistry can be expanded. Finally, its use in drug delivery systems can be explored, as its ability to form complexes with transition metals can be used to target specific cells.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. Pyridine is considered hazardous. It is highly flammable and causes skin and eye irritation. It is harmful if swallowed, in contact with skin, or if inhaled.